molecular formula C11H15ClN2O2 B8429883 Ethyl-2-Aminomethyl-4-Chlorophenoxyacetamide

Ethyl-2-Aminomethyl-4-Chlorophenoxyacetamide

Cat. No.: B8429883
M. Wt: 242.70 g/mol
InChI Key: HPGSNTGLOISQOH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl-2-Aminomethyl-4-Chlorophenoxyacetamide is a useful research compound. Its molecular formula is C11H15ClN2O2 and its molecular weight is 242.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H15ClN2O2

Molecular Weight

242.70 g/mol

IUPAC Name

2-[2-(aminomethyl)-4-chlorophenoxy]butanamide

InChI

InChI=1S/C11H15ClN2O2/c1-2-9(11(14)15)16-10-4-3-8(12)5-7(10)6-13/h3-5,9H,2,6,13H2,1H3,(H2,14,15)

InChI Key

HPGSNTGLOISQOH-UHFFFAOYSA-N

Canonical SMILES

CCC(C(=O)N)OC1=C(C=C(C=C1)Cl)CN

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl-2-t-butoxycarbonylaminomethyl-4-chlorophenoxyacetamide from Step F was dissolved in 2:1 methylene chloride/TFA (3 ml) and after 15 min the solvent was evaporated in vacuo. The residue was dissolved in water and the solution was washed with methylene chloride (twice). The aqueous layer was then basified with saturated sodium carbonate solution and NaCl was added to saturation. The mixture was extracted with ethyl acetate, and the organic layer was dried (Na2SO4) and evaporated in vacuo to give the title compound as a crystalline solid:
Name
Ethyl-2-t-butoxycarbonylaminomethyl-4-chlorophenoxyacetamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methylene chloride TFA
Quantity
3 mL
Type
solvent
Reaction Step One

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